2-(2-((4-chlorobenzyl)thio)thiazol-4-yl)-N-(furan-2-ylmethyl)acetamide

• IUPAC Name: 2-[2-[(4-chlorophenyl)methylsulfanyl]-1,3-thiazol-4-yl]-N-(furan-2-ylmethyl)acetamide
• InChI: InChI=1S/C17H15ClN2O2S2/c18-13-5-3-12(4-6-13)10-23-17-20-14(11-24-17)8-16(21)19-9-15-2-1-7-22-15/h1-7,11H,8-10H2,(H,19,21)
• InChI Key: YKQMVWWDVLCBQF-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)CNC(=O)CC2=CSC(=N2)SCC3=CC=C(C=C3)Cl
• Molecular Formula: C17H15ClN2O2S2
• Molecular Weight: 378.9 g/mol

Description

2-(2-((4-chlorobenzyl)thio)thiazol-4-yl)-N-(furan-2-ylmethyl)acetamide is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound is also known as ABT-737 and is a member of the class of compounds known as BH3 mimetics. BH3 mimetics are small molecules that mimic the function of the BH3-only proteins, which regulate apoptosis, or programmed cell death.

Scientific Research Applications

Antinociceptive and Anti-inflammatory Properties

Research on related thiazolopyrimidine derivatives, encompassing structures with similarities to 2-(2-((4-chlorobenzyl)thio)thiazol-4-yl)-N-(furan-2-ylmethyl)acetamide, reveals significant antinociceptive and anti-inflammatory activities. Such compounds were synthesized and tested for their potential in treating pain and inflammation through the tail-flick technique and carrageenan-induced paw edema test, respectively, highlighting the therapeutic prospects of thiazole derivatives in managing pain and inflammation without notable ulcerogenic effects (Selvam et al., 2012).

Anticancer Activities

The synthesis of new thiazole derivatives bearing heterocyclic rings, including the 2-(4-aminophenyl)benzothiazole structure, has shown considerable antitumor activity against various human tumor cell lines. This underscores the potential of thiazole-based compounds, similar to the chemical , as promising candidates for anticancer drug development. Such activities were evaluated in vitro, demonstrating the compounds' efficacy against neoplastic diseases, suggesting a valuable avenue for further exploration in cancer therapy (Yurttaş et al., 2015).

Antimicrobial and Antifungal Effects

Thiazole compounds have been identified to possess significant antimicrobial and antifungal properties. For instance, derivatives synthesized for their antibacterial activity showed promising results, indicating the potential of thiazole-based molecules in combating bacterial infections. Similarly, antifungal effects against various fungi species have been documented, comparing favorably with known antifungal agents like ketoconazole, which points towards the utility of these compounds in developing new antifungal therapies (Ramalingam et al., 2019; Kaplancıklı et al., 2013).